5-(3-nitrophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide

• IUPAC Name: 5-(3-nitrophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C14H9N3O4S/c18-13(16-14-15-6-7-22-14)12-5-4-11(21-12)9-2-1-3-10(8-9)17(19)20/h1-8H,(H,15,16,18)
• InChI Key: QLKJGNMZGZENRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C(=O)NC3=NC=CS3
• Molecular Formula: C14H9N3O4S
• Molecular Weight: 315.31 g/mol

Description

5-(3-nitrophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for studying different biological processes.

Scientific Research Applications

Antileishmanial and Antimicrobial Applications

• Antileishmanial Activity : Some nitroaromatic compounds, closely related to 5-(3-nitrophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide, have been studied for their potential antileishmanial activity. These compounds have shown the ability to inhibit the growth of Leishmania infantum, suggesting potential veterinary applications as antileishmanial drugs due to their redox potential and the presence of electroactive nitro groups (Dias et al., 2015).
• Antimicrobial Activity : Related compounds have been synthesized as Nitrofurantoin® analogues and evaluated for their antibacterial properties against both Gram-positive and Gram-negative bacteria. The structure-activity relationship studies suggest that these compounds, which share a furan-carboxamide structure, may have potential applications in treating urinary infectious diseases (Hassan et al., 2020).

Chemical Synthesis and Reactivity

• Synthesis and Characterization : Research has been conducted on the synthesis, characterization, and reactivity of compounds structurally similar to 5-(3-nitrophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide. Studies involve the synthesis of furan-2-carboxamide derivatives and examining their electrophilic substitution reactions, indicating potential for diverse chemical applications and further functionalization (Aleksandrov & El’chaninov, 2017).

Biological Activity

• Antitubercular Activity : Compounds structurally related to 5-(3-nitrophenyl)-N-(1,3-thiazol-2-yl)furan-2-carboxamide have been synthesized and evaluated for their antitubercular activity. Studies suggest that some of these compounds exhibit significant inhibitory activity against the Mycobacterium tuberculosis strains, indicating their potential use as antitubercular agents (Patel et al., 2019).